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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of Cycloxydim in

various organic solvents. This document is intended to be a valuable resource for researchers,

scientists, and professionals involved in drug development and formulation, offering precise

data and methodologies to support further research and application.

Introduction to Cycloxydim
Cycloxydim is a post-emergence herbicide belonging to the cyclohexanedione class of

chemicals. It is primarily used to control a wide range of annual and perennial grass weeds in

various broadleaf crops. Its mode of action involves the inhibition of acetyl-CoA carboxylase

(ACCase), an enzyme crucial for fatty acid synthesis in plants. Understanding the solubility of

Cycloxydim in organic solvents is paramount for developing stable and effective formulations,

as well as for designing analytical methods for quality control and residue analysis.

Quantitative Solubility Data
The solubility of Cycloxydim in a range of organic solvents has been determined at 20°C. The

data reveals that Cycloxydim exhibits high solubility in several common polar and non-polar

organic solvents. The quantitative solubility data is summarized in the table below for easy

comparison.
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Organic Solvent Solubility (g/kg) at 20°C Classification

Acetone >1000 Very Soluble

Ethanol >1000 Very Soluble

Dichloromethane >1000 Very Soluble

Ethyl Acetate >1000 Very Soluble

Toluene >1000 Very Soluble

n-Hexane 29 Soluble

Chloroform - Slightly Soluble

Methanol - Slightly Soluble

Data sourced from publicly available literature. The classification is based on general solubility

definitions.

Experimental Protocols for Solubility Determination
The determination of the solubility of active ingredients like Cycloxydim in organic solvents is

crucial for regulatory purposes and product development. The Collaborative International

Pesticides Analytical Council (CIPAC) has established standardized methods for such

assessments. The most relevant method for determining the solubility of technical materials in

organic solvents is CIPAC Method MT 181.

Principle of the Method
The CIPAC MT 181 method is designed to determine the solubility of a test substance in an

organic solvent within predefined ranges, particularly for solubilities above 10 g/L.[1][2] The

methodology involves a two-step process: a preliminary test to approximate the solubility,

followed by a more precise determination.

Apparatus and Reagents
Apparatus:

Stoppered graduated cylinders (10 ml)
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Thermostatically controlled water bath or incubator set to the desired temperature (e.g., 20

± 1°C)

Analytical balance

Vortex mixer or magnetic stirrer

Reagents:

Cycloxydim (technical grade)

High-purity organic solvents (analytical grade)

Experimental Procedure
Step 1: Preliminary Test

Weigh 0.1 g of the Cycloxydim technical material into a 10 ml stoppered graduated cylinder.

Add the selected organic solvent in small, measured increments (e.g., 0.5 ml, 1.0 ml, 2.0 ml,

etc.).

After each addition, stopper the cylinder and shake vigorously. The use of a vortex mixer is

recommended to ensure thorough mixing.

Allow the cylinder to stand in a thermostatically controlled environment at the test

temperature until the solution clarifies.

Observe for complete dissolution of the solid material. The approximate solubility is

determined by the total volume of solvent required to dissolve the sample completely.

Step 2: Definitive Test

Based on the preliminary test, weigh an appropriate amount of Cycloxydim into a 10 ml

graduated cylinder. The mass of the sample is chosen to allow for a more precise

determination within the estimated solubility range.

Add the organic solvent in smaller, more precise increments than in the preliminary test.
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After each addition, ensure the mixture is thoroughly agitated and allowed to equilibrate at

the specified temperature.

The endpoint is reached when the last of the solid material has just dissolved.

The solubility is then calculated and reported in g/L or g/kg.

The determination should be performed in duplicate for each solvent.

Analytical Confirmation
While CIPAC MT 181 relies on visual observation for dissolution, for more accurate and

quantitative analysis, especially for lower solubilities or in cases of colored solutions, analytical

techniques are employed to determine the concentration of the dissolved analyte in the

saturated solution. Common methods include:

Gas Chromatography (GC): Suitable for volatile and thermally stable compounds. The

sample is vaporized and separated based on its boiling point and interaction with the

stationary phase.

High-Performance Liquid Chromatography (HPLC): A versatile technique for a wide range of

compounds. The sample is dissolved in a mobile phase and pumped through a column

containing a stationary phase, leading to separation based on affinity.

Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of

Cycloxydim in an organic solvent according to the principles of CIPAC Method MT 181.
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Workflow for determining Cycloxydim solubility in organic solvents.
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This guide provides a foundational understanding of Cycloxydim's solubility in organic

solvents, supported by quantitative data and established experimental methodologies. This

information is critical for the formulation of effective and stable products and for the

development of reliable analytical methods. For regulatory submissions, adherence to

standardized protocols such as those provided by CIPAC is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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